Cas no 1805092-60-7 (4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid
• CAS No: 1805092-60-7
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4890504
• Update Time: 2025-05-20

4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c9-1-3-4(13)2-12-6(8(14)15)5(3)7(10)11/h2,7,13H,1H2,(H,14,15)
• InChI Key： KNCUSTQNUPZHPX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(=O)O)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid

4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid (CAS No. 1805092-60-7): A Comprehensive Overview

4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid (CAS No. 1805092-60-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid is noteworthy for its bromomethyl and difluoromethyl substituents, which contribute to its reactivity and biological activity. The presence of these functional groups imparts unique chemical properties that make this compound a valuable candidate for further investigation. Recent studies have highlighted the importance of these substituents in modulating the biological activity of pyridine derivatives.

In terms of chemical synthesis, 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid can be synthesized through a multi-step process involving several key reactions. One common approach involves the bromination of a pyridine derivative followed by the introduction of the difluoromethyl group and subsequent hydroxylation and carboxylation steps. The detailed synthetic route has been reported in several research articles, providing a robust framework for large-scale production and further optimization.

The biological activity of 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid has been extensively studied in recent years. Preliminary in vitro assays have demonstrated its potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for drug discovery. For instance, studies have shown that this compound exhibits significant activity against kinases involved in various signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid has also been evaluated for its anti-inflammatory and anti-cancer activities. Preclinical studies using cell lines and animal models have provided promising results, indicating that this compound may have therapeutic potential in treating a range of diseases. The mechanism of action appears to involve multiple pathways, including the modulation of gene expression and the induction of apoptosis in cancer cells.

The pharmacokinetic properties of 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid are another critical aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are particularly noteworthy.

To further explore the potential applications of 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions. Preliminary results from phase I trials have been encouraging, with no major safety concerns reported thus far.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-carboxylic acid (CAS No. 1805092-60-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activity and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will be essential to fully realize its potential in treating various diseases.